Cas no 2171470-36-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid
• CAS No: 2171470-36-1
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6492236
• PubChem ID: 165814369
• Update Time: 2025-07-20

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid
• 2171470-36-1
• EN300-1480857

• Inchi： 1S/C28H26N2O5/c31-26(30-16-6-5-11-25(30)27(32)33)18-12-14-19(15-13-18)29-28(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,12-15,24-25H,5-6,11,16-17H2,(H,29,34)(H,32,33)
• InChI Key： AHKBWKYSURKAJH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N1CCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid

Research Briefing on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171470-36-1)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171470-36-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have successfully utilized this compound to develop novel peptide analogs with enhanced stability and bioavailability, which are critical factors in drug design.

In addition to its utility in peptide synthesis, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid has shown promising biological activity in preliminary assays. Studies indicate that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Further investigations are underway to elucidate the precise mechanisms of action and optimize the compound's pharmacokinetic properties.

The synthesis of this compound has also been a focal point of recent research. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve the efficiency and scalability of its production. These innovations are expected to facilitate the large-scale manufacture of the compound, thereby supporting its integration into preclinical and clinical studies.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171470-36-1) represents a versatile and valuable tool in medicinal chemistry. Its applications in peptide synthesis and potential therapeutic benefits underscore its importance in ongoing drug discovery efforts. Future research will likely focus on expanding its utility and exploring its efficacy in various disease models.